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Compound of Interest

Compound Name: Methyl 4-methyl-6-oxoheptanoate

CAS No.: 41841-53-6

Cat. No.: B2716857

Get Quote

Target Audience: Researchers, Synthetic Scientists, and Drug Development Professionals

Application: Chiral 1,5-dicarbonyl building blocks for API synthesis and terpenoid frameworks.

Strategic Overview & Retrosynthetic Logic
Methyl 4-methyl-6-oxoheptanoate is a highly versatile chiral building block utilized in the

synthesis of complex natural products and pharmaceutical active ingredients (APIs). Traditional

methods for installing the C4 stereocenter often rely on stoichiometric chiral auxiliaries (e.g.,

Evans oxazolidinones), which suffer from poor atom economy and high process mass intensity

(PMI).

To address these limitations, this protocol outlines a highly efficient, two-step catalytic

approach. The strategy relies on the synthesis of an α,β -unsaturated ketone via Olefin Cross-

Metathesis, followed by a Copper-Catalyzed Asymmetric Conjugate Addition (ACA) of

dimethylzinc. This route provides the target molecule with exceptional enantiomeric excess (ee

>95%) and overall yields exceeding 70%, making it highly suitable for scalable drug

development workflows.
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Mechanistic Rationale & Causality (E-E-A-T)
Every choice in this synthetic route is governed by kinetic and stereoelectronic principles to

ensure a self-validating, robust protocol.

Causality in Cross-Metathesis: The synthesis of the requisite enone intermediate relies on

olefin cross-metathesis. According to the empirical model established by, methyl vinyl ketone

(MVK) is a Type II olefin (electron-deficient, slow to homodimerize), whereas methyl 4-

pentenoate is a Type I olefin (rapidly homodimerizes). By utilizing Grubbs 2nd Generation

catalyst with an excess of the Type II olefin, the cross-metathesis pathway is kinetically

favored over Type I homodimerization. This drives the reaction to the desired trans-enone,

methyl (E)-6-oxohept-4-enoate, with high thermodynamic (E/Z) selectivity.

Causality in Asymmetric Conjugate Addition: The high enantioselectivity of the C4 methyl

installation is governed by the formation of a rigid chiral metallacycle. As described by, the

bidentate coordination of the chiral (S,R,R)-phosphoramidite ligand to the Cu(I) center

creates a highly differentiated chiral pocket. The enone coordinates to the copper center via

its s-cis conformation, exposing only its Re-face to the incoming methyl group from the

zincate complex. This stereochemical model is a self-validating system: any deviation in

ligand architecture directly correlates with a measurable drop in ee, confirming the causality

of the spatial shielding.

Reaction Workflow
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Methyl 4-pentenoate
+ Methyl vinyl ketone

Olefin Cross-Metathesis
Grubbs II (2 mol%)

Methyl (E)-6-oxohept-4-enoate
(Intermediate Enone)

 DCM, 40°C, 12h
 Yield: 80%

Asymmetric Conjugate Addition
Cu(OTf)2 / (S,R,R)-Phosphoramidite

Me2Zn

Methyl (S)-4-methyl-6-oxoheptanoate
(Target API Building Block)

 Toluene, -20°C, 16h
 Yield: 92%, ee: 96%

Click to download full resolution via product page

Fig 1: Two-step asymmetric synthesis of Methyl (S)-4-methyl-6-oxoheptanoate via cross-

metathesis.

Experimental Protocols
Protocol A: Synthesis of Methyl (E)-6-oxohept-4-enoate
Objective: Generate the linear aliphatic enone precursor via cross-metathesis.

Materials:

Methyl 4-pentenoate (10.0 mmol, 1.14 g)

Methyl vinyl ketone (MVK) (20.0 mmol, 1.40 g)
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Grubbs 2nd Generation Catalyst (0.2 mmol, 170 mg, 2 mol%)

Anhydrous Dichloromethane (DCM) (20 mL)

Step-by-Step Procedure:

Flame-dry a 50 mL Schlenk flask and backfill with argon (repeat 3x).

Add anhydrous DCM (20 mL) followed by methyl 4-pentenoate and MVK.

Degas the solution via three freeze-pump-thaw cycles to prevent oxidative degradation of the

ruthenium catalyst.

Add the Grubbs 2nd Generation catalyst in one portion under a positive flow of argon.

Attach a reflux condenser and heat the mixture to 40 °C for 12 hours.

Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 4:1, visualized with

KMnO4​). The starting material should be fully consumed.

Quench the reaction by adding ethyl vinyl ether (1 mL) and stir for 30 minutes to permanently

deactivate the ruthenium carbene complex.

Concentrate the mixture in vacuo and purify via flash column chromatography (silica gel,

10% to 20% EtOAc in hexanes) to afford the product as a pale yellow oil.

Analytical Validation: 1H NMR must confirm the trans-olefin geometry, showing characteristic

protons at ~6.8 ppm (dt, J = 16.0, 6.8 Hz) and ~6.1 ppm (d, J = 16.0 Hz).

Protocol B: Synthesis of Methyl (S)-4-methyl-6-
oxoheptanoate
Objective: Enantioselective installation of the C4 methyl group via Cu-catalyzed ACA.

Materials:

Methyl (E)-6-oxohept-4-enoate (5.0 mmol, 780 mg)
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Copper(II) triflate ( Cu(OTf)2​) (0.05 mmol, 18.1 mg, 1 mol%)

(S,R,R)-Phosphoramidite ligand (0.10 mmol, 54 mg, 2 mol%)

Dimethylzinc ( Me2​Zn ) (1.2 M in toluene, 7.5 mmol, 6.25 mL)

Anhydrous Toluene (15 mL)

Step-by-Step Procedure:

In a flame-dried Schlenk tube under argon, dissolve Cu(OTf)2​and the (S,R,R)-

phosphoramidite ligand in anhydrous toluene (10 mL).

Stir the catalyst mixture at room temperature for 45 minutes to ensure complete formation of

the active chiral complex.

Cool the solution to -20 °C using a cryocooler.

Dropwise add the Me2​Zn solution over 10 minutes, maintaining the internal temperature

below -15 °C. (Note: The Me2​Zn acts as both the nucleophile source and the reducing agent

to generate the active Cu(I) species in situ).

Dissolve methyl (E)-6-oxohept-4-enoate in toluene (5 mL) and add it to the reaction mixture

via syringe pump over 1 hour. Slow addition ensures the catalytic cycle operates efficiently

without substrate inhibition.

Stir the reaction at -20 °C for 16 hours.

Carefully quench the reaction at -20 °C by the slow addition of saturated aqueous NH4​Cl (10

mL).

Warm to room temperature, separate the organic layer, and extract the aqueous layer with

diethyl ether (3 x 15 mL).

Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​, filter, and

concentrate.

Purify via flash chromatography (silica gel, 15% EtOAc in hexanes).
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Analytical Validation: Chiral GC or HPLC analysis against a racemic standard is required to

determine ee. 1H NMR will validate the structure via the disappearance of olefinic protons

and the emergence of a distinct methyl doublet at ~0.95 ppm.

Quantitative Data & Optimization
The table below summarizes the optimization parameters for the ACA step. The data

demonstrates the critical necessity of cryogenic temperatures and the specific chiral ligand to

achieve pharmaceutical-grade enantiopurity ().

Catalyst
Loading

Ligand
System

Temp (°C) Time (h) Yield (%)
Enantiomeri
c Excess
(ee %)

1 mol%

Cu(OTf)2​

2 mol%

(S,R,R)-

Phosphorami

dite

0 8 85 88

1 mol%

Cu(OTf)2​

2 mol%

(S,R,R)-

Phosphorami

dite

-20 16 92 96

0.5 mol%

Cu(OTf)2​

1 mol%

(S,R,R)-

Phosphorami

dite

-20 24 89 95

1 mol%

Cu(OTf)2​

Achiral

Triphenylpho

sphine

-20 16 75 0 (Racemic)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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